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Compound of Interest

Compound Name: ARN 077

L  Get Quote

Cat. No.: B8103445

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of
ARN-077 (also known as URB913), a potent and selective N-acylethanolamine acid amidase
(NAAA) inhibitor, for in vivo animal studies. The provided methodologies are based on existing
research and are intended to serve as a comprehensive guide for investigating the therapeutic

potential of ARN-077.

Compound Information

Property Value
Compound Name ARN-077
Synonyms URB913

Mechanism of Action

N-acylethanolamine Acid Amidase (NAAA)
Inhibitor

Molecular Formula C16H21NOa
Molecular Weight 291.34 g/mol
Solubility Soluble in DMSO
Store powder at -20°C. Stock solutions can be
Storage stored at -80°C for up to 6 months. Avoid

repeated freeze-thaw cycles.
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Signaling Pathway of ARN-077

ARN-077 exerts its effects by inhibiting the NAAA enzyme. This inhibition leads to an
accumulation of N-acylethanolamines, most notably palmitoylethanolamide (PEA). PEA is an
endogenous lipid mediator that activates the peroxisome proliferator-activated receptor-alpha
(PPAR-0), a nuclear receptor. Activation of PPAR-a leads to the inhibition of the pro-
inflammatory transcription factor, nuclear factor-kappa B (NF-kB). This cascade ultimately
results in a reduction of pro-inflammatory cytokine production, mediating the anti-inflammatory
and analgesic effects of ARN-077.
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Administration & Monitoring

ARN-077 Administration
(e.g., Oral, IP, Topical)
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Monitoring
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Data Analysis & Interpretation
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 To cite this document: BenchChem. [Application Notes and Protocols for ARN-077 in Animal
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103445#how-to-prepare-arn-077-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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